molecular formula C10H9Br B6157488 1-(2-bromoethyl)-4-ethynylbenzene CAS No. 2229152-32-1

1-(2-bromoethyl)-4-ethynylbenzene

Cat. No.: B6157488
CAS No.: 2229152-32-1
M. Wt: 209.08 g/mol
InChI Key: QRLTXERBYWASMI-UHFFFAOYSA-N
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Description

“1-(2-bromoethyl)-4-ethynylbenzene” is likely an organic compound that contains a benzene ring with a bromoethyl group and an ethynyl group attached to it . It belongs to the class of organic compounds known as benzoyl derivatives .


Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through nucleophilic aromatic substitution reactions . For instance, 2-(2-Bromoethyl)-1,3-dioxolane was synthesized via the copper-catalyzed borylation of 2-(2-bromoethyl)-1,3-dioxolane with bis(pinacolato)diboron .

Safety and Hazards

While specific safety and hazard information for “1-(2-bromoethyl)-4-ethynylbenzene” is not available, similar compounds like 2-Bromoethyl benzoate are known to be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromoethyl)-4-ethynylbenzene involves the reaction of 1-bromo-2-ethoxyethane with phenylacetylene in the presence of a strong base to form the desired product.", "Starting Materials": [ "1-bromo-2-ethoxyethane", "phenylacetylene", "strong base (e.g. potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 1-bromo-2-ethoxyethane and phenylacetylene in a suitable solvent (e.g. ethanol).", "Step 2: Add a strong base (e.g. potassium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or column chromatography." ] }

CAS No.

2229152-32-1

Molecular Formula

C10H9Br

Molecular Weight

209.08 g/mol

IUPAC Name

1-(2-bromoethyl)-4-ethynylbenzene

InChI

InChI=1S/C10H9Br/c1-2-9-3-5-10(6-4-9)7-8-11/h1,3-6H,7-8H2

InChI Key

QRLTXERBYWASMI-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC=C(C=C1)CCBr

Purity

95

Origin of Product

United States

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